Cas no 2169636-15-9 (methyl 3-{2-azabicyclo2.1.1hexan-1-yl}propanoate)

• Product Name: methyl 3-{2-azabicyclo2.1.1hexan-1-yl}propanoate
• CAS No: 2169636-15-9
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 5758439
• PubChem ID: 137937498
• Update Time: 2025-05-23

methyl 3-{2-azabicyclo2.1.1hexan-1-yl}propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-1069505
• 2169636-15-9
• Methyl 3-(2-azabicyclo[2.1.1]hexan-1-yl)propanoate
• methyl 3-{2-azabicyclo[2.1.1]hexan-1-yl}propanoate
• methyl 3-{2-azabicyclo2.1.1hexan-1-yl}propanoate

• Inchi： 1S/C9H15NO2/c1-12-8(11)2-3-9-4-7(5-9)6-10-9/h7,10H,2-6H2,1H3
• InChI Key： AESHFPYVVHDNEM-UHFFFAOYSA-N
• SMILES： O(C)C(CCC12CC(CN1)C2)=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl 3-{2-azabicyclo2.1.1hexan-1-yl}propanoate

Comprehensive Overview of Methyl 3-{2-azabicyclo[2.1.1]hexan-1-yl}propanoate (CAS No. 2169636-15-9)

The compound methyl 3-{2-azabicyclo[2.1.1]hexan-1-yl}propanoate (CAS No. 2169636-15-9) is a structurally unique molecule that has garnered significant interest in pharmaceutical and chemical research. Its bicyclic scaffold and ester functionality make it a versatile intermediate for drug discovery and material science applications. This article delves into its properties, synthesis, and potential uses, while addressing trending topics such as green chemistry, AI-driven drug design, and sustainable synthesis.

One of the key features of methyl 3-{2-azabicyclo[2.1.1]hexan-1-yl}propanoate is its rigid bicyclic structure, which enhances its stability and bioavailability. Researchers are increasingly exploring such constrained geometries to improve the efficacy of small-molecule therapeutics. The compound’s CAS No. 2169636-15-9 is frequently searched in databases like PubChem and Reaxys, reflecting its growing relevance in medicinal chemistry and catalysis.

In the context of AI-driven drug discovery, this compound exemplifies how computational tools can predict novel bioactive scaffolds. Platforms like AlphaFold and Schrödinger’s Suite are being used to model interactions between 2-azabicyclo[2.1.1]hexane derivatives and biological targets. Such advancements align with the industry’s shift toward rational drug design, reducing reliance on trial-and-error methods.

Synthetic routes to methyl 3-{2-azabicyclo[2.1.1]hexan-1-yl}propanoate often involve catalytic cyclization or ring-closing metathesis. Recent studies highlight the use of earth-abundant catalysts to achieve higher yields with minimal waste—a cornerstone of green chemistry. These methods address the demand for sustainable synthesis, a hot topic in both academic and industrial settings.

The ester group in methyl 3-{2-azabicyclo[2.1.1]hexan-1-yl}propanoate offers functionalization opportunities, enabling derivatization into amides or carboxylic acids. This flexibility is crucial for optimizing ADME properties (absorption, distribution, metabolism, excretion) in drug candidates. Searches for prodrug strategies and ester hydrolysis often intersect with discussions about this compound.

Beyond pharmaceuticals, CAS No. 2169636-15-9 is explored in material science for designing polymeric coatings and ligands for catalysis. Its azabicyclic core can impart thermal stability to polymers, a property highly sought after in high-performance materials. This dual applicability underscores its interdisciplinary appeal.

In summary, methyl 3-{2-azabicyclo[2.1.1]hexan-1-yl}propanoate represents a compelling case study in modern chemistry. Its structural novelty, coupled with applications in drug discovery and materials engineering, positions it as a molecule of enduring interest. As computational chemistry and sustainable practices evolve, so too will the innovations surrounding this compound.